Cas no 1211504-14-1 (2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(pent-4-en-1-yl)dec-9-enoic acid)

• Product Name: 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(pent-4-en-1-yl)dec-9-enoic acid
• CAS No: 1211504-14-1
• MF: C₃₀H₃₇NO₄
• MW: 475.619088888168
• CID: 819798
• Update Time: 2025-06-11

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(pent-4-en-1-yl)dec-9-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(pent-4-en-1-yl)dec-9-enoic acid
• N-Fmoc-2-amino-2-(pent-4-enyl)dec-9-enoic acid
• AK102993
• ANW-65210
• CTK8C0746
• KB-219829

• Inchi： 1S/C30H37NO4/c1-3-5-7-8-9-15-21-30(28(32)33,20-14-6-4-2)31-29(34)35-22-27-25-18-12-10-16-23(25)24-17-11-13-19-26(24)27/h3-4,10-13,16-19,27H,1-2,5-9,14-15,20-22H2,(H,31,34)(H,32,33)
• InChI Key： RIXPIEWIUCWNTP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(CCCC=C)CCCCCCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 17

Experimental Properties

• Density: 1.104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(pent-4-en-1-yl)dec-9-enoic acid

Introduction to 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-2-(pent-4-en-1-yl)dec-9-enoic Acid (CAS No 1211504-14-1)

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-2-(pent-4-en-1-yl)dec-9-enoic acid, identified by its CAS number 1211504-14-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines a fluorenyl moiety with a long-chain enoic acid backbone, making it a versatile scaffold for drug discovery and material science applications. The presence of both amide and ester functionalities within its molecular framework suggests potential utility in the development of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The structural composition of 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-2-(pent-4-en-1-yl)dec-9-enoic acid is a testament to the ingenuity of modern synthetic chemistry. The fluorenyl group, known for its rigidity and photophysical properties, serves as an excellent handle for further derivatization and conjugation with other bioactive entities. This feature is particularly relevant in the context of drug design, where such aromatic systems are often employed to enhance binding affinity and metabolic stability. Additionally, the pentenyl side chain introduces a degree of lipophilicity, which can be fine-tuned to optimize membrane permeability and cellular uptake.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Among these efforts, molecules that incorporate fluorinated aromatic rings have shown promise due to their ability to modulate enzyme activity and receptor binding. The fluorenylmethoxy carbonyl (Fmoc) protecting group in this compound's name is particularly noteworthy, as it is commonly used in peptide synthesis to safeguard amine functionalities during solid-phase peptide manufacturing. The strategic incorporation of this group in 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-2-(pent-4-enyl)-dec}-9{-enoic acid suggests potential applications in peptidomimetic chemistry and the synthesis of complex protein ligands.

The enoic acid moiety in the molecule's structure provides another layer of functional diversity. Enoic acids are known for their role as intermediates in various metabolic pathways and have been explored as pharmacophores in several drug classes. For instance, derivatives of enoic acids have demonstrated anti-inflammatory and analgesic properties by interacting with cyclooxygenase (COX) enzymes and other inflammatory mediators. The presence of a double bond in the decene backbone further extends the possibilities for regioselective functionalization, enabling the synthesis of enantiomerically pure compounds that could exhibit improved pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. In this context, 2(-(((9H-fluoren)-ylmethoxy)-carbonyl)-amino]-2(pent)-4(1)-enyl-dec}-9{-enoic acid has emerged as a promising candidate for further investigation. Its unique structural features make it an attractive scaffold for designing molecules that target diseases associated with aberrant protein-protein interactions or enzyme inhibition.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates anhydrous conditions and precise temperature control to prevent side reactions. Similarly, the coupling of the pentenyl side chain requires consideration of reaction conditions that minimize unwanted polymerization or isomerization products. These synthetic challenges highlight the importance of robust process development in translating laboratory-scale discoveries into viable pharmaceutical candidates.

One particularly exciting application area for 2(-(((9H-fluoren)-ylymethoxy)-carbonyl)-amino]-2(pent)-4(1)-enyl-dec}-9{-enoic acid is in the development of photoactivatable probes for cellular imaging. Fluorene derivatives are well-known for their fluorescence properties, which can be exploited to track biological processes in real-time using advanced microscopy techniques. By incorporating this compound into imaging agents, researchers can gain insights into dynamic cellular events such as receptor trafficking or signaling pathway activation. Such tools are invaluable for elucidating disease mechanisms and evaluating drug candidates in preclinical studies.

The versatility of this molecule also extends to material science applications. Its ability to form stable conjugates with polymers or nanoparticles makes it a suitable candidate for developing drug delivery systems with tailored release profiles. For instance, by anchoring this compound onto mesoporous silica nanoparticles or polymeric micelles, one could create targeted therapeutic formulations that enhance bioavailability and reduce systemic toxicity. These innovations align with broader trends in nanomedicine aimed at achieving precision medicine through controlled drug delivery.

In conclusion,2(-(((9H-fluoren)-ylymethoxy)-carbonyl)-amino]-2(pent)-4(1)-enyl-dec}-9{-enoic acid (CAS No 1211504}-14{-1) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applicability across multiple disciplines. Its unique combination of chemical features positions it as a valuable tool for both academic research and industrial development. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in shaping future advancements in pharmaceuticals,biotechnology,and materials science.